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Prednisolamate Prednisolamate Prednisolamate is a corticosteroid hormone.
Brand Name: Vulcanchem
CAS No.: 5626-34-6
VCID: VC0125441
InChI: InChI=1S/C27H39NO6/c1-5-28(6-2)15-23(32)34-16-22(31)27(33)12-10-20-19-8-7-17-13-18(29)9-11-25(17,3)24(19)21(30)14-26(20,27)4/h9,11,13,19-21,24,30,33H,5-8,10,12,14-16H2,1-4H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1
SMILES: CCN(CC)CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O
Molecular Formula: C27H39NO6
Molecular Weight: 473.6 g/mol

Prednisolamate

CAS No.: 5626-34-6

Reference Standards

VCID: VC0125441

Molecular Formula: C27H39NO6

Molecular Weight: 473.6 g/mol

Prednisolamate - 5626-34-6

CAS No. 5626-34-6
Product Name Prednisolamate
Molecular Formula C27H39NO6
Molecular Weight 473.6 g/mol
IUPAC Name [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 2-(diethylamino)acetate
Standard InChI InChI=1S/C27H39NO6/c1-5-28(6-2)15-23(32)34-16-22(31)27(33)12-10-20-19-8-7-17-13-18(29)9-11-25(17,3)24(19)21(30)14-26(20,27)4/h9,11,13,19-21,24,30,33H,5-8,10,12,14-16H2,1-4H3/t19-,20-,21-,24+,25-,26-,27-/m0/s1
Standard InChIKey ILZSJEITWDWIRX-FOMYWIRZSA-N
Isomeric SMILES CCN(CC)CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)O)C)O
SMILES CCN(CC)CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O
Canonical SMILES CCN(CC)CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C)O
Description Prednisolamate is a corticosteroid hormone.
Synonyms N,N-Diethylglycine (11β)-11,17-Dihydroxy-3,20-dioxopregna-1,4-dien-21-yl Ester; _x000B_11β,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-Ester With N,N-Diethylglycine; N,N-Diethylglycine 21-Ester with 11β,17,21-Trihydroxypregna-1,4-diene-3,20-dione; 11β,1
PubChem Compound 20055007
Last Modified Nov 11 2021
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